Cas no 77554-89-3 (2-isopropyltetrahydropyran-4-carboxylic acid)
77554-89-3 structure
Product Name:2-isopropyltetrahydropyran-4-carboxylic acid
CAS No:77554-89-3
MF:C9H16O3
MW:172.221543312073
CID:1085366
PubChem ID:12640148
Update Time:2025-04-20
2-isopropyltetrahydropyran-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Isopropyltetrahydro-2H-pyran-4-carboxylic acid
- LogP
- 2-isopropyltetrahydro-2H-pyran-4-carboxylic acid(SALTDATA: FREE)
- 2-propan-2-yloxane-4-carboxylic acid
- 2-isopropyltetrahydropyran-4-carboxylic acid
- 77554-89-3
- 2-(Propan-2-yl)oxane-4-carboxylic acid
- CDA55489
- 2-ISOPROPYLTETRAHYDRO-2H-PYRAN-4-CARBOXYLICACID
- CS-0232956
- AKOS013154316
- 2-Isopropyltetrahydro-2H-pyran-4-carboxylic acid, AldrichCPR
- DTXSID00505323
- EN300-129687
- SCHEMBL15569181
- DB-098725
-
- MDL: MFCD09055400
- Inchi: 1S/C9H16O3/c1-6(2)8-5-7(9(10)11)3-4-12-8/h6-8H,3-5H2,1-2H3,(H,10,11)
- InChI Key: OANZNLSVCHRGLN-UHFFFAOYSA-N
- SMILES: O1CCC(C(=O)O)CC1C(C)C
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.064
- Boiling Point: 285.7°C at 760 mmHg
- Flash Point: 110.3°C
- Refractive Index: 1.463
2-isopropyltetrahydropyran-4-carboxylic acid Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
2-isopropyltetrahydropyran-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM304950-1g |
2-Isopropyltetrahydro-2H-pyran-4-carboxylic acid |
77554-89-3 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM304950-5g |
2-Isopropyltetrahydro-2H-pyran-4-carboxylic acid |
77554-89-3 | 95% | 5g |
$*** | 2023-05-29 | |
| Enamine | EN300-129687-0.05g |
2-(propan-2-yl)oxane-4-carboxylic acid |
77554-89-3 | 80% | 0.05g |
$41.0 | 2023-02-15 | |
| Enamine | EN300-129687-0.1g |
2-(propan-2-yl)oxane-4-carboxylic acid |
77554-89-3 | 80% | 0.1g |
$61.0 | 2023-02-15 | |
| Enamine | EN300-129687-0.25g |
2-(propan-2-yl)oxane-4-carboxylic acid |
77554-89-3 | 80% | 0.25g |
$86.0 | 2023-02-15 | |
| Enamine | EN300-129687-0.5g |
2-(propan-2-yl)oxane-4-carboxylic acid |
77554-89-3 | 80% | 0.5g |
$135.0 | 2023-02-15 | |
| Enamine | EN300-129687-1.0g |
2-(propan-2-yl)oxane-4-carboxylic acid |
77554-89-3 | 80% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-129687-2.5g |
2-(propan-2-yl)oxane-4-carboxylic acid |
77554-89-3 | 80% | 2.5g |
$367.0 | 2023-02-15 | |
| Enamine | EN300-129687-5.0g |
2-(propan-2-yl)oxane-4-carboxylic acid |
77554-89-3 | 80% | 5.0g |
$724.0 | 2023-02-15 | |
| Enamine | EN300-129687-10.0g |
2-(propan-2-yl)oxane-4-carboxylic acid |
77554-89-3 | 80% | 10.0g |
$1415.0 | 2023-02-15 |
2-isopropyltetrahydropyran-4-carboxylic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
77554-89-3 (2-isopropyltetrahydropyran-4-carboxylic acid) Related Products
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- 1388688-86-5(2,?6-?diethyltetrahydro-2H-?Pyran-?4-?carboxylic acid)
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- 218624-39-6(2-Oxabicyclo[2.2.2]octane-5-carboxylicacid, (1R,4S,5S)-rel-)
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